2-{[5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethanone
2-{[5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethanone
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0911641
InChI:
InChI=1S/C30H33N5OS/c1-30(2,3)24-16-14-23(15-17-24)28-31-32-29(35(28)26-12-8-5-9-13-26)37-22-27(36)34-20-18-33(19-21-34)25-10-6-4-7-11-25/h4-17H,18-22H2,1-3H3
SMILES:
CC(C)(C)C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC(=O)N4CCN(CC4)C5=CC=CC=C5
Molecular Formula:
C30H33N5OS
Molecular Weight:
511.7 g/mol
2-{[5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethanone
CAS No.:
Cat. No.: VC0911641
Molecular Formula: C30H33N5OS
Molecular Weight: 511.7 g/mol
* For research use only. Not for human or veterinary use.
![2-{[5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethanone -](/images/no_structure.jpg)
Specification
| Molecular Formula | C30H33N5OS |
|---|---|
| Molecular Weight | 511.7 g/mol |
| IUPAC Name | 2-[[5-(4-tert-butylphenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone |
| Standard InChI | InChI=1S/C30H33N5OS/c1-30(2,3)24-16-14-23(15-17-24)28-31-32-29(35(28)26-12-8-5-9-13-26)37-22-27(36)34-20-18-33(19-21-34)25-10-6-4-7-11-25/h4-17H,18-22H2,1-3H3 |
| Standard InChI Key | RNWIJTFPNNXTGQ-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC(=O)N4CCN(CC4)C5=CC=CC=C5 |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC(=O)N4CCN(CC4)C5=CC=CC=C5 |
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